Cas no 15806-45-8 (Nonanoic acid,2-naphthalenyl ester)

• Product Name: Nonanoic acid,2-naphthalenyl ester
• CAS No: 15806-45-8
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• MDL: MFCD00046466
• CID: 121189
• PubChem ID: 20556960
• Update Time: 2025-06-13

Nonanoic acid,2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2-naphthalenyl ester
• BETA-NAPHTHYL NONANOATE
• BETA-NAPHTHYL NONANOATE CRYSTALLINE
• naphthalen-2-yl nonanoate
• 2-Naphthol,nonanoate (8CI)
• b-Naphthyl nonanoate
• Nonanoic acid 2-naphthyl ester
• Nonanoicacid,2-naphthyl ester (7CI,8CI)
• Nonanoic acid, 2-naphthalenyl ester
• SCHEMBL11324211
• FT-0637282
• 15806-45-8
• beta-Naphthylnonanoate
• DTXSID40608660

• MDL： MFCD00046466
• Inchi： 1S/C19H24O2/c1-2-3-4-5-6-7-12-19(20)21-18-14-13-16-10-8-9-11-17(16)15-18/h8-11,13-15H,2-7,12H2,1H3
• InChI Key： MKROVNPMTNPUNZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 284.17800
• Monoisotopic Mass: 284.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 5.49580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Nonanoic acid,2-naphthalenyl ester

Research Briefing on Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) in Chemical Biology and Pharmaceutical Applications

Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of Nonanoic acid,2-naphthalenyl ester as a bioactive molecule with potential applications in anti-inflammatory and antimicrobial therapies. The compound's ester linkage and naphthalene moiety contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of Nonanoic acid,2-naphthalenyl ester derivatives to enhance their bioavailability and therapeutic efficacy. The study employed computational modeling and in vitro assays to identify key structural modifications that improve binding affinity to target proteins involved in inflammatory pathways.

Another significant development is the compound's potential use in cancer research. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that Nonanoic acid,2-naphthalenyl ester derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade.

Despite these promising findings, challenges remain in the clinical translation of Nonanoic acid,2-naphthalenyl ester. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research.

In conclusion, Nonanoic acid,2-naphthalenyl ester (CAS: 15806-45-8) represents a versatile scaffold for drug discovery, with applications spanning anti-inflammatory, antimicrobial, and anticancer therapies. Continued research into its derivatives and mechanisms of action will be critical to unlocking its full therapeutic potential.